Cas no 2171563-65-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-oxopiperidin-1-yl)ethylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-oxopiperidin-1-yl)ethylcarbamoyl}propanoic acid
• CAS No: 2171563-65-6
• MF: C₂₆H₂₉N₃O₆
• MW: 479.524966955185
• CID: 6148239
• PubChem ID: 165585265
• Update Time: 2025-06-14

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-oxopiperidin-1-yl)ethylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-oxopiperidin-1-yl)ethylcarbamoyl}propanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[2-(2-oxopiperidin-1-yl)ethyl]carbamoyl}propanoic acid
• 2171563-65-6
• EN300-1526185

• Inchi： 1S/C26H29N3O6/c30-23-11-5-6-13-29(23)14-12-27-25(33)22(15-24(31)32)28-26(34)35-16-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,21-22H,5-6,11-16H2,(H,27,33)(H,28,34)(H,31,32)
• InChI Key： JAAMNIOZVRZPEJ-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NCCN1C(CCCC1)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.20563565g/mol
• Monoisotopic Mass: 479.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 125Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-oxopiperidin-1-yl)ethylcarbamoyl}propanoic acid

Comprehensive Analysis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-oxopiperidin-1-yl)ethylcarbamoyl}propanoic acid (CAS No. 2171563-65-6)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-oxopiperidin-1-yl)ethylcarbamoyl}propanoic acid (CAS No. 2171563-65-6) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in the synthesis of complex peptides and peptidomimetics. Its unique structural features, including the Fmoc group and the 2-oxopiperidin-1-yl moiety, make it a versatile building block for researchers focusing on drug discovery and bioconjugation.

The Fmoc protecting group is widely recognized for its stability under basic conditions and its ease of removal under mild acidic conditions, making it a preferred choice in solid-phase peptide synthesis (SPPS). The presence of the 2-oxopiperidin-1-yl unit further enhances the compound's utility by introducing conformational constraints, which are crucial for designing bioactive peptides with improved stability and target specificity. These attributes align with current trends in peptide therapeutics, a field experiencing exponential growth due to its applications in oncology, metabolic disorders, and neurodegenerative diseases.

Recent advancements in AI-driven drug discovery have highlighted the importance of structurally diverse building blocks like 2171563-65-6. Machine learning models increasingly rely on such compounds to generate novel peptide libraries for virtual screening. This synergy between synthetic chemistry and computational tools addresses one of the most searched questions in the field: "How can AI accelerate peptide-based drug development?" The answer lies in the availability of specialized intermediates like this compound, which enable the rapid assembly of peptide candidates for evaluation.

From a synthetic perspective, the propanoic acid terminus in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-oxopiperidin-1-yl)ethylcarbamoyl}propanoic acid provides a convenient handle for further derivatization, allowing conjugation to resins or other biomolecules. This characteristic is particularly valuable in the context of click chemistry applications, another hot topic in contemporary research. The compound's compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC) and other bioorthogonal reactions makes it a sought-after reagent for labeling studies and targeted drug delivery systems.

Quality control and analytical characterization of CAS 2171563-65-6 typically involve advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring the high purity required for pharmaceutical applications. These analytical methods respond to another frequently searched query: "What are the best practices for characterizing Fmoc-protected amino acid derivatives?" Rigorous quality assessment is essential, given the compound's role in producing therapeutic peptides where even minor impurities can impact biological activity.

The growing demand for personalized medicine and precision therapeutics further underscores the relevance of this compound. As researchers explore patient-specific peptide treatments, the need for reliable, high-quality building blocks like 2171563-65-6 becomes increasingly critical. Its structural complexity and functional group diversity enable the creation of tailored peptide sequences that can address individual genetic variations, a key focus area in modern pharmacogenomics.

Environmental considerations in chemical synthesis have also brought attention to compounds like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-oxopiperidin-1-yl)ethylcarbamoyl}propanoic acid. Recent searches for "green chemistry approaches in peptide synthesis" reflect this trend. The compound's efficient incorporation into peptides minimizes waste generation during SPPS, aligning with sustainable chemistry principles. Moreover, its stability reduces the need for excessive protecting group manipulations, streamlining synthetic routes.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(2-oxopiperidin-1-yl)ethylcarbamoyl}propanoic acid (CAS No. 2171563-65-6) represents a sophisticated tool at the intersection of organic chemistry and biomedical research. Its multifaceted applications in peptide drug development, compatibility with cutting-edge technologies like AI and click chemistry, and relevance to sustainable synthesis practices position it as a compound of enduring importance in the scientific community. As peptide-based therapies continue to gain traction in the pharmaceutical industry, the demand for such specialized building blocks is expected to grow significantly in the coming years.